2-(benzylthio)-N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)acetamide
CAS No.: 477215-68-2
Cat. No.: VC7635654
Molecular Formula: C18H17N3OS3
Molecular Weight: 387.53
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 477215-68-2 |
|---|---|
| Molecular Formula | C18H17N3OS3 |
| Molecular Weight | 387.53 |
| IUPAC Name | 2-benzylsulfanyl-N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide |
| Standard InChI | InChI=1S/C18H17N3OS3/c22-16(13-23-11-14-7-3-1-4-8-14)19-17-20-21-18(25-17)24-12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,19,20,22) |
| Standard InChI Key | MAUMRSQUHYRIAV-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CSCC(=O)NC2=NN=C(S2)SCC3=CC=CC=C3 |
Introduction
Synthesis and Preparation
The synthesis of thiadiazole derivatives often involves reactions between isothiocyanates and hydrazine hydrate, followed by treatment with carbon disulfide in the presence of NaOH . For compounds incorporating benzylthio groups, specific synthetic routes may involve the introduction of benzylthiol groups through nucleophilic substitution reactions.
N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide
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Molecular Formula: CHClNOS
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Molecular Weight: 361.9 g/mol
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Biological Activity: This compound is part of a series of derivatives evaluated for their potential as anticancer agents .
1-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea Derivatives
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Biological Activity: These compounds have shown promising anticancer activity against various human cancer cell lines, including MCF-7, HepG2, A549, and HeLa .
2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(2-isopropylphenyl)acetamide
Data Table: Related Compounds
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | CAS Number |
|---|---|---|---|
| N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-4-chlorobenzamide | CHClNOS | 361.9 | Not specified |
| N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)acetamide | CHNOS | 265.4 | 64387-67-3 |
| 2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(2-isopropylphenyl)acetamide | CHNOS | Not specified | 476486-11-0 |
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